Cas no 883985-70-4 (2-(4-(benzyloxy)-2-methoxyphenyl) acetonitrile)

• Product Name: 2-(4-(benzyloxy)-2-methoxyphenyl) acetonitrile
• CAS No: 883985-70-4
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 1015852
• Update Time: 2024-03-05

2-(4-(benzyloxy)-2-methoxyphenyl) acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(benzyloxy)-2-methoxyphenyl) acetonitrile
• 2-(4-benzyloxy-2-methoxyphenyl)acetonitrile
• 2-(2-methoxy-4-phenylmethoxyphenyl)acetonitrile

• Inchi： 1S/C16H15NO2/c1-18-16-11-15(8-7-14(16)9-10-17)19-12-13-5-3-2-4-6-13/h2-8,11H,9,12H2,1H3
• InChI Key： GZVNHUHLRQTJMW-UHFFFAOYSA-N
• SMILES： C(#N)CC1=CC=C(OCC2=CC=CC=C2)C=C1OC

Computed Properties

• Exact Mass: 253.11
• Monoisotopic Mass: 253.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2A^2